Cas no 65118-10-7 (Iso-Propylphenoxyacetyl Chloride)
Iso-Propylphenoxyacetyl Chloride is a reactive acyl chloride derivative used primarily as an intermediate in organic synthesis. Its key advantages include high reactivity, enabling efficient acylation reactions with nucleophiles such as amines and alcohols to form amides or esters. The isopropylphenoxy moiety enhances lipophilicity, making it valuable in the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals. The compound is typically handled under anhydrous conditions due to its moisture sensitivity. Its well-defined structure ensures consistent performance in coupling reactions, contributing to precise molecular design in complex synthetic pathways. Proper storage and handling are essential to maintain stability and reactivity.
65118-10-7 structure
Product Name:Iso-Propylphenoxyacetyl Chloride
CAS No:65118-10-7
MF:C11H13ClO2
MW:212.672722578049
CID:90295
PubChem ID:11298820
Update Time:2025-10-19
Iso-Propylphenoxyacetyl Chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-phenoxybutyryl chloride
- 3-methyl-2-phenoxybutanoyl chloride
- 3-methyl-2-phenoxy-butanoyl chloride
- Butanoyl chloride,3-methyl-2-phenoxy
- Iso-Propylphenoxyacetyl Chloride
- MFCD02262198
- 3-Methyl-2-phenoxybutanoyl chloride, AldrichCPR
- ISO-PROPYLPHENOXYACETYLCHLORIDE
- CS-0365939
- SCHEMBL6363530
- FT-0769016
- AKOS022260090
- 65118-10-7
- DTXSID80461615
- DA-23376
-
- MDL： MFCD02262198
- Inchi： 1S/C11H13ClO2/c1-8(2)10(11(12)13)14-9-6-4-3-5-7-9/h3-8,10H,1-2H3
- InChI Key： WOKLTCPOXPCYSM-UHFFFAOYSA-N
- SMILES： ClC(C(C(C)C)OC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 212.06000
- Monoisotopic Mass: 212.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.8
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Color/Form: Liquid
- Density: 1.126
- Boiling Point: 267.5°C at 760 mmHg
- Flash Point: 99.7°C
- Refractive Index: 1.508
- PSA: 26.30000
- LogP: 2.85540
- Sensitiveness: Moisture Sensitive
- Solubility: Not determined
Iso-Propylphenoxyacetyl Chloride Security Information
- Hazardous Material transportation number：UN3265
- HazardClass：8
- PackingGroup：II
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
Iso-Propylphenoxyacetyl Chloride Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Iso-Propylphenoxyacetyl Chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839955-50mg |
Iso-Propylphenoxyacetyl Chloride |
65118-10-7 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P839955-100mg |
Iso-Propylphenoxyacetyl Chloride |
65118-10-7 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P839955-500mg |
Iso-Propylphenoxyacetyl Chloride |
65118-10-7 | 500mg |
$ 340.00 | 2022-06-03 | ||
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50417-1g |
3-Methyl-2-phenoxybutyryl chloride, 98% |
65118-10-7 | 98% | 1g |
￥3162.00 | 2023-02-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | H50417-5g |
3-Methyl-2-phenoxybutyryl chloride, 98% |
65118-10-7 | 98% | 5g |
￥14189.00 | 2023-02-07 |
Iso-Propylphenoxyacetyl Chloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
65118-10-7 (Iso-Propylphenoxyacetyl Chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent